Cas no 620546-98-7 ((2Z)-6-ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620546-98-7
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 5417654
• Update Time: 2025-07-14

(2Z)-6-ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-ethoxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• (2Z)-6-ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H20O6/c1-5-25-13-6-7-14-16(10-13)26-19(20(14)21)9-12-8-17(23-3)18(24-4)11-15(12)22-2/h6-11H,5H2,1-4H3
• InChI Key： GKPSGHCYICHSPA-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Chemical Profile of (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620546-98-7)

(2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 620546-98-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to the benzofuran class and features a unique structural framework that has garnered attention for its potential biological activities. The presence of multiple functional groups, including ethoxy and trimethoxy substituents, contributes to its complex chemical properties and reactivity.

The structural motif of this compound includes a central benzofuran core, which is a well-documented scaffold in medicinal chemistry. Benzofurans have been extensively studied for their diverse pharmacological effects, ranging from anti-inflammatory to anticancer properties. The specific arrangement of the ethoxy and trimethoxy groups on the aromatic ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. The benzofuran scaffold, in particular, has shown promise in modulating various biological pathways. Research has indicated that compounds with similar structural features to (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one may exhibit inhibitory effects on enzymes and receptors involved in disease processes.

One of the key areas of investigation has been the potential anti-inflammatory properties of this compound. Inflammatory responses are mediated by a complex interplay of signaling pathways and molecular targets. Studies have suggested that certain benzofuran derivatives can modulate these pathways by interacting with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The ethoxy and trimethoxy substituents in (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one are believed to enhance its binding affinity to these targets, potentially leading to more effective anti-inflammatory activity.

Furthermore, the compound's structural features make it a valuable tool for studying the mechanisms of various biological processes. The benzofuran core provides a stable platform for further functionalization, allowing researchers to explore different derivatives with tailored properties. This flexibility is crucial for developing molecules with specific pharmacological profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict the binding interactions between (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one and biological targets. These studies have provided insights into the compound's mode of action and have helped identify key residues involved in its binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzofuran core.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure allows it to serve as a probe for understanding enzyme function and substrate recognition. By studying how this molecule interacts with various biological systems, researchers can gain valuable insights into disease mechanisms and develop new strategies for intervention.

The growing body of evidence supporting the biological activity of benzofuran derivatives has prompted further investigation into their clinical potential. Preclinical studies have demonstrated promising results in models of inflammation and pain management. These findings have laid the groundwork for future clinical trials aimed at evaluating the safety and efficacy of compounds like (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one in human populations.

The development of new pharmaceutical agents is a complex process that requires interdisciplinary collaboration among chemists, biologists, and clinicians. The study of compounds such as this one highlights the importance of integrating knowledge from multiple fields to accelerate drug discovery efforts. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers can more effectively identify and develop novel therapeutic interventions.

In conclusion, (2Z)-6-Ethoxy-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 620546-98-7) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further study. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various conditions.